Cas no 59834-07-0 (4-4-(Oxiran-2-ylmethoxy)phenyl-1,2,3-thiadiazole)

• Product name: 4-4-(Oxiran-2-ylmethoxy)phenyl-1,2,3-thiadiazole
• CAS No: 59834-07-0
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• CID: 57492
• PubChem ID: 2737103

4-4-(Oxiran-2-ylmethoxy)phenyl-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-[4-(Oxiran-2-ylmethoxy)phenyl]-1,2,3-thiadiazole
• 4-[4-(oxiran-2-ylmethoxy)phenyl]thiadiazole
• 4-[4(2,3-epoxypropoxy)phenyl]-1,2,3-thiadiazole
• AMY24703
• 4-[4(2,3-epoxypropoxy)phenyl] 1,2,3-thiadiazole
• A8396
• SCHEMBL11767556
• 59834-07-0
• DTXSID30371836
• FT-0617361
• 4-(4-(oxiran-2-ylmethoxy)phenyl)-1,2,3-thiadiazole
• 4-[4(2,3-epoxypropoxy) phenyl]-1,2,3-thiadiazole
• LIGGKGOCYSZEDL-UHFFFAOYSA-N
• AKOS015918380
• 4-4-(Oxiran-2-ylmethoxy)phenyl-1,2,3-thiadiazole

• Inchi： InChI=1S/C11H10N2O2S/c1-3-9(14-5-10-6-15-10)4-2-8(1)11-7-16-13-12-11/h1-4,7,10H,5-6H2
• InChI Key： LIGGKGOCYSZEDL-UHFFFAOYSA-N
• SMILES： O1CC1COC1C=CC(C2=CSN=N2)=CC=1

Computed Properties

• Exact Mass: 234.04600
• Monoisotopic Mass: 234.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.339
• Melting Point: 70 °C
• Boiling Point: 405.6°C at 760 mmHg
• Flash Point: 199.1°C
• Refractive Index: 1.613
• PSA: 75.78000
• LogP: 1.98270

4-4-(Oxiran-2-ylmethoxy)phenyl-1,2,3-thiadiazole Security Information

• Hazard Statement： Irritant
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers